2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide

• Molecular Formula: C26H22N4O3S
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H22N4O3S/c1-26(2)11-20-16(13-33-26)10-18-22-23(34-24(18)29-20)25(32)30(14-27-22)12-21(31)28-19-9-5-7-15-6-3-4-8-17(15)19/h3-10,14H,11-13H2,1-2H3,(H,28,31)
• InChI Key: PJAHVURUPDKIGL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CO1)C4=C(S3)C(=O)N(C=N4)CC(=O)NC5=CC=CC6=CC=CC=C65)C

Description

2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide is a complex organic compound with a unique tetracyclic structure

Preparation Methods

The synthesis of 2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide involves multiple stepsCommon reagents used in the synthesis include phosphorous oxychloride, toluene, and triethylamine . Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include p-toluenesulfonic acid and toluene . Major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with p-toluenesulfonic acid can yield indole derivatives .

Scientific Research Applications

2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. Additionally, this compound may have industrial applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways involved depend on the specific application and context. For example, in a biological context, it may interact with enzymes or receptors, leading to a specific biological response.

Comparison with Similar Compounds

Compared to other similar compounds, 2-(5,5-dimethyl-15-oxo-6-oxa-17-thia-2,12,14-triazatetracyclo[87003,8011,16]heptadeca-1,3(8),9,11(16),12-pentaen-14-yl)-N-naphthalen-1-ylacetamide is unique due to its specific tetracyclic structure and functional groups Similar compounds include other tetracyclic structures with different functional groups or substitutions